Cas no 2228677-77-6 (2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid)

• Product Name: 2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid
• CAS No: 2228677-77-6
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 6042690
• PubChem ID: 165615292
• Update Time: 2025-06-08

2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1814091
• 2228677-77-6
• 2-methoxy-3-(5-nitrothiophen-2-yl)propanoic acid
• 2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid

• Inchi： 1S/C8H9NO5S/c1-14-6(8(10)11)4-5-2-3-7(15-5)9(12)13/h2-3,6H,4H2,1H3,(H,10,11)
• InChI Key： YYIMWGCJQDKEHI-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC(C(=O)O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.02014356g/mol
• Monoisotopic Mass: 231.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 121Ų

Additional information on 2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid

Recent Advances in the Study of 2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid (CAS: 2228677-77-6)

2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid (CAS: 2228677-77-6) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique nitrothiophene and propanoic acid moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid exhibits selective inhibition against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and inhibitory activity, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Another significant advancement involves the optimization of the synthetic route for this compound. A recent paper in Organic & Biomolecular Chemistry detailed a more efficient and scalable synthesis method, which improves yield and reduces production costs. This development is particularly important for facilitating further pharmacological studies and potential commercialization. The new synthetic approach employs a catalytic asymmetric hydrogenation step, which enhances the enantiomeric purity of the final product, a critical factor for its biological activity.

In addition to its anti-inflammatory properties, preliminary studies have explored the anticancer potential of 2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid. Research conducted at the National Cancer Institute (NCI) revealed that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the activation of the p53 pathway and the downregulation of anti-apoptotic proteins. These findings, though still in the early stages, highlight the compound's potential as a multitargeted therapeutic agent.

Despite these promising results, challenges remain in the development of 2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid as a viable drug candidate. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies to improve its absorption and distribution. Additionally, comprehensive toxicology studies are required to assess its safety profile before advancing to clinical trials.

In conclusion, 2-Methoxy-3-(5-nitrothiophen-2-yl)propanoic acid (CAS: 2228677-77-6) represents a promising scaffold for drug development, with demonstrated activities in inflammation and cancer. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications. The compound's unique chemical structure and biological effects make it a valuable subject for future studies in medicinal chemistry and pharmacology.